Cas no 1212799-16-0 ((1R)-5,6-DIMETHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE)

• Product Name: (1R)-5,6-DIMETHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• CAS No: 1212799-16-0
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 5596397
• PubChem ID: 55274999
• Update Time: 2025-10-23

(1R)-5,6-DIMETHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-5,6-DIMETHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• 1-Naphthalenamine, 1,2,3,4-tetrahydro-5,6-dimethyl-, (1R)-
• (R)-5,6-dimethyl-1,2,3,4-tetrahydronaphthalen-1-amine
• AKOS006324902
• Y12378
• 1212799-16-0

• Inchi： 1S/C12H17N/c1-8-6-7-11-10(9(8)2)4-3-5-12(11)13/h6-7,12H,3-5,13H2,1-2H3/t12-/m1/s1
• InChI Key： GHAQMJCDRSTETR-GFCCVEGCSA-N
• SMILES： [C@H]1(N)C2=C(C(C)=C(C)C=C2)CCC1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.993±0.06 g/cm3(Predicted)
• Boiling Point: 291.2±19.0 °C(Predicted)
• pka: 9?+-.0.20(Predicted)

Additional information on (1R)-5,6-DIMETHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE

Comprehensive Overview of (1R)-5,6-DIMETHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS No. 1212799-16-0): Properties, Applications, and Research Insights

The compound (1R)-5,6-DIMETHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS No. 1212799-16-0) is a chiral amine derivative of tetralin, featuring a stereospecific (1R) configuration and dimethyl substitutions at the 5 and 6 positions. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its tetrahydronaphthylamine core is a privileged scaffold in drug discovery, often associated with CNS-targeting compounds and enzyme modulators.

Recent studies highlight the growing demand for chiral amines like (1R)-5,6-DIMETHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE in asymmetric synthesis. Researchers are exploring its utility in catalysis and ligand design, particularly for transition-metal complexes used in C-C bond formation. The compound’s stereochemical purity (enantiomeric excess >98%) makes it valuable for developing enantioselective reactions, a hot topic in green chemistry forums and AI-driven reaction optimization platforms.

From a pharmacological perspective, the tetralin moiety in this amine shares structural similarities with neurotransmitters like serotonin and dopamine. This has led to speculative interest in its potential neuroprotective applications, though current literature emphasizes its role as an intermediate rather than an active pharmaceutical ingredient (API). Computational chemistry studies using molecular docking tools suggest possible interactions with G-protein-coupled receptors (GPCRs), aligning with trending searches on "AI in drug repurposing."

The synthetic accessibility of CAS 1212799-16-0 via hydrogenation of corresponding naphthyl precursors or enzymatic resolution methods is frequently discussed in process chemistry circles. Environmental concerns have spurred investigations into biocatalytic routes, with patent analyses revealing immobilized lipase-based approaches—a nod to the sustainable chemistry movement dominating 2024 research agendas.

Analytical characterization of this compound typically involves chiral HPLC and NMR spectroscopy, with mass spectral data (m/z 175.1 [M+H]+) serving as a key identifier. Its physicochemical properties—including logP (~2.3) and aqueous solubility (limited)—are critical for formulation scientists exploring prodrug strategies, a topic ranking high in PubMed searches this year.

In material science, the rigid tetrahydronaphthyl framework has been studied for liquid crystal applications, though commercial adoption remains limited. The compound’s thermal stability (decomposition >250°C) makes it a candidate for high-temperature polymer additives, coinciding with industry interest in heat-resistant electronics.

Regulatory databases classify CAS 1212799-16-0 as a research chemical with no current restrictions, though proper handling protocols for amines (e.g., nitrogen glovebox use) are recommended. Safety data sheets emphasize standard organic compound precautions, addressing common EHS queries from laboratory personnel.

The future trajectory for (1R)-5,6-DIMETHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE research appears closely tied to fragment-based drug design (FBDD) and covalent inhibitor development. With AI platforms like AlphaFold accelerating target identification, this compound’s 3D pharmacophore features may unlock novel therapeutic avenues—a hypothesis generating buzz in computational chemistry webinars.